Cas no 116016-56-9 (5-(4-Methoxyphenyl)-2-thiophenecarboxylic Acid)
116016-56-9 structure
Product Name:5-(4-Methoxyphenyl)-2-thiophenecarboxylic Acid
CAS No:116016-56-9
MF:C12H10O3S
MW:234.271002292633
MDL:MFCD00221059
CID:131035
PubChem ID:2764130
Update Time:2025-04-19
5-(4-Methoxyphenyl)-2-thiophenecarboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(4-Methoxyphenyl)thiophene-2-carboxylic acid
- 2-Thiophenecarboxylicacid, 5-(4-methoxyphenyl)-
- 5-(4-Methoxyphenyl)-2-thiophenecarboxylic acid
- 5-p-methoxyphenyl-2-thenoic acid
- methoxyphenylthiophenecarboxylicacid
- AKOS B029965
- AKOS BAR-0577
- RARECHEM AL BE 1105
- BB 0222895
- EN300-97425
- SCHEMBL2544746
- FT-0680501
- GEO-03610
- CS-0315266
- AKOS000313674
- 2-Thiophenecarboxylic acid, 5-(4-methoxyphenyl)-
- XLTXZWKQUHETLK-UHFFFAOYSA-N
- 6H-465S
- J-516264
- 5-(4-methoxyphenyl)-2-thienoic acid
- 116016-56-9
- MFCD00221059
- DTXSID00377320
- DB-031564
- STK894621
- BBL021904
- G84667
- 5-(4-Methoxyphenyl)-2-thiophenecarboxylic Acid
-
- MDL： MFCD00221059
- Inchi： 1S/C12H10O3S/c1-15-9-4-2-8(3-5-9)10-6-7-11(16-10)12(13)14/h2-7H,1H3,(H,13,14)
- InChI Key： XLTXZWKQUHETLK-UHFFFAOYSA-N
- SMILES： S1C(C(=O)O)=CC=C1C1C=CC(=CC=1)OC
Computed Properties
- Exact Mass: 234.03500
- Monoisotopic Mass: 234.035
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.8A^2
- XLogP3: 3.1
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Melting Point: 202-204°C
- Boiling Point: 425.5±40.0 °C at 760 mmHg
- Flash Point: 211.1±27.3 °C
- Refractive Index: 1.612
- PSA: 74.77000
- LogP: 3.12190
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
5-(4-Methoxyphenyl)-2-thiophenecarboxylic Acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- HazardClass：IRRITANT
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-(4-Methoxyphenyl)-2-thiophenecarboxylic Acid Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-(4-Methoxyphenyl)-2-thiophenecarboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 217720-250mg |
5-(4-Methoxyphenyl)thiophene-2-carboxylic acid |
116016-56-9 | 95% | 250mg |
￡94.00 | 2022-03-01 | |
| Fluorochem | 217720-1g |
5-(4-Methoxyphenyl)thiophene-2-carboxylic acid |
116016-56-9 | 95% | 1g |
￡187.00 | 2022-03-01 | |
| Fluorochem | 217720-5g |
5-(4-Methoxyphenyl)thiophene-2-carboxylic acid |
116016-56-9 | 95% | 5g |
￡614.00 | 2022-03-01 | |
| Chemenu | CM199796-5g |
5-(4-Methoxyphenyl)-2-thiophenecarboxylic acid |
116016-56-9 | 95% | 5g |
$556 | 2021-08-05 | |
| TRC | M226498-100mg |
5-(4-Methoxyphenyl)-2-thiophenecarboxylic Acid |
116016-56-9 | 100mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M226498-500mg |
5-(4-Methoxyphenyl)-2-thiophenecarboxylic Acid |
116016-56-9 | 500mg |
$ 210.00 | 2022-06-04 | ||
| TRC | M226498-1g |
5-(4-Methoxyphenyl)-2-thiophenecarboxylic Acid |
116016-56-9 | 1g |
$ 295.00 | 2022-06-04 | ||
| Alichem | A169004684-5g |
5-(4-Methoxyphenyl)thiophene-2-carboxylic acid |
116016-56-9 | 95% | 5g |
$618.80 | 2023-09-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 045027-500mg |
5-(4-Methoxyphenyl)-2-thiophenecarboxylic acid |
116016-56-9 | >95% | 500mg |
2746CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 045027-5g |
5-(4-Methoxyphenyl)-2-thiophenecarboxylic acid |
116016-56-9 | >95% | 5g |
13882CNY | 2021-05-07 |
5-(4-Methoxyphenyl)-2-thiophenecarboxylic Acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:116016-56-9)5-(4-Methoxyphenyl)-2-thiophenecarboxylic Acid
Order Number:A1109173
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:53
Price ($):221.0
Email:sales@amadischem.com
5-(4-Methoxyphenyl)-2-thiophenecarboxylic Acid Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:116016-56-9)5-(4-Methoxyphenyl)-2-thiophenecarboxylic Acid
Purity:99%
Quantity:1g
Price ($):221.0